Cas no 871583-22-1 (4-(Methylthio)-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid methyl ester)
871583-22-1 structure
Product Name:4-(Methylthio)-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid methyl ester
CAS No:871583-22-1
MF:C10H10N2O2S
MW:222.263600826263
CID:2118402
Update Time:2023-08-03
4-(Methylthio)-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-(methylthio)-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid methyl ester
- Methyl 4-methylsulfanyl-6-azaindole-2-carboxylate
- methyl 4-(methylthio)-1H-pyrrolo[2,3-c]pyridine-2-carboxylate
- EN002060
- 4-(Methylthio)-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid methyl ester
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- Inchi: 1S/C10H10N2O2S/c1-14-10(13)7-3-6-8(12-7)4-11-5-9(6)15-2/h3-5,12H,1-2H3
- InChI Key: IHUCHDUNEAQHSH-UHFFFAOYSA-N
- SMILES: S(C)C1=CN=CC2=C1C=C(C(=O)OC)N2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- Topological Polar Surface Area: 80.3
4-(Methylthio)-1H-Pyrrolo[2,3-c]pyridine-2-carboxylic acid methyl ester Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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